Cas no 56441-90-8 (Benzeneacetic acid, 4-(2-oxo-2-phenylethoxy)-, ethyl ester)

• Product Name: Benzeneacetic acid, 4-(2-oxo-2-phenylethoxy)-, ethyl ester
• CAS No: 56441-90-8
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• CID: 348851
• PubChem ID: 23455896
• Update Time: 2025-04-19

Benzeneacetic acid, 4-(2-oxo-2-phenylethoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-(2-oxo-2-phenylethoxy)-, ethyl ester
• ethyl 2-(4-phenacyloxyphenyl)acetate
• SCHEMBL11604356
• Ethyl [4-(2-oxo-2-phenylethoxy)phenyl]acetate
• 56441-90-8
• DTXSID60634320

• Inchi： 1S/C18H18O4/c1-2-21-18(20)12-14-8-10-16(11-9-14)22-13-17(19)15-6-4-3-5-7-15/h3-11H,2,12-13H2,1H3
• InChI Key： SHDUPSKQAIVXIO-UHFFFAOYSA-N
• SMILES： O(CC(C1C=CC=CC=1)=O)C1C=CC(=CC=1)CC(=O)OCC

Computed Properties

• Exact Mass: 298.12054
• Monoisotopic Mass: 298.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6